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Compound of Interest

Compound Name: Phyllalbine

Cat. No.: B000082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phyllalbine, a tropane alkaloid with the molecular formula C16H21NO4, is a naturally

occurring compound found in various species of the Convolvulus genus. With a molecular

weight of 291.34 g/mol , this molecule holds potential for pharmacological exploration due to its

structural relationship to other bioactive tropane alkaloids and vanillic acid esters. This

technical guide provides a comprehensive overview of the current knowledge on Phyllalbine,

including its physicochemical properties, and explores its potential biological activities and

mechanisms of action based on available data and structure-activity relationship analysis.

Detailed experimental protocols for the extraction, isolation, and analysis of related tropane

alkaloids are also presented to facilitate further research and development.

Chemical and Physical Properties
Phyllalbine is characterized by a tropane core esterified with vanillic acid. This unique

structure underpins its physicochemical properties and is suggestive of its potential biological

activities.
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Property Value Source(s)

Molecular Formula C16H21NO4 [1][2][3][4]

Molecular Weight 291.34 g/mol [1][2]

CAS Number 4540-25-4 [2]

IUPAC Name

(8-methyl-8-

azabicyclo[3.2.1]octan-3-yl) 4-

hydroxy-3-methoxybenzoate

[1]

Synonyms Vanilloyltropine [2][4]

Appearance Cream-white powder

Melting Point 209-210 °C

Solubility
Soluble in organic solvents

such as ethanol and methanol.

Optical Activity [α]D22 ± 0°

Potential Biological Activities and Mechanisms of
Action
Direct experimental data on the biological activities of Phyllalbine are limited. However, based

on its chemical structure and the known activities of related compounds, several potential

pharmacological effects can be inferred.

Central Nervous System (CNS) Activity
The tropane alkaloid scaffold is a well-established pharmacophore for CNS activity.[5] A related

tropane alkaloid, Convolamine, also isolated from a Convolvulus species, has been identified

as a potent positive modulator of the sigma-1 receptor, exhibiting cognitive and neuroprotective

properties.[6] This suggests that Phyllalbine may also interact with CNS receptors. The vanillic

acid moiety is also known to possess neuroprotective effects.[7]

Hypothesized Signaling Pathway: Sigma-1 Receptor Modulation
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Based on the activity of Convolamine, a potential mechanism of action for Phyllalbine could

involve the modulation of the sigma-1 receptor, a unique intracellular chaperone protein

implicated in cellular stress responses, neuronal plasticity, and neuroprotection.

Phyllalbine Sigma-1 ReceptorPositive Modulation Endoplasmic Reticulum Ca²⁺ Release Modulation Neuronal Survival and Plasticity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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